• M2698
    • Cat. No.:
    • B608790
    • CAS No.:
    • 1379545-95-5
    • Molecular Formula:
    • C21H19ClF3N5O
    • Molecular Weight:
    • 449.9 g/mol
    Description
    M-2698 is under investigation in clinical trial NCT01971515 (First-in-Human Dose Escalation Trial in Subjects With Advanced Malignancies).
    Rupitasertib is an orally available inhibitor of the serine/threonine...
  • M443
    • Cat. No.:
    • B608793
    • CAS No.:
    • 1820684-31-8
    • Molecular Formula:
    • C31H30F3N7O2
    • Molecular Weight:
    • 589.6232
    Description
    M443 is a specific small molecule inhibitor of MRK. M443 strongly radiosensitizes UW228 medulloblastoma cells as well as UI226 patient-derived primary cells, whereas it does not affect the response to radiation ...
  • M-525
    • Cat. No.:
    • B608794
    • CAS No.:
    • 2173582-08-4
    • Molecular Formula:
    • C38H52FN5O6S
    • Molecular Weight:
    • 725.92
    Description
    M-525 is a first-in-class, highly potent, irreversible small-molecule inhibitor of the menin-MLL interaction.
  • Macimorelin Acetate
    • Cat. No.:
    • B608800
    • CAS No.:
    • 945212-59-9
    • Molecular Formula:
    • C28H34N6O5
    • Molecular Weight:
    • 534.6 g/mol
    Description
    MACIMORELIN ACETATE is a small molecule drug with a maximum clinical trial phase of IV that was first approved in 2017.
  • Mafodotin
    • Cat. No.:
    • B608802
    • CAS No.:
    • 863971-19-1
    • Molecular Formula:
    • C49H76N6O11
    • Molecular Weight:
    • 925.2 g/mol
    Description
    Mafodotin, also known as mc-MMAF and SGD-1269 or Maleimidocaproyl monomethylauristatin F, is a MMAF derivative having a Maleimidocaproyl linker (MC linker), which is ready to conjugate to antibody or other prote...
  • MAK683
    • Cat. No.:
    • B608806
    • CAS No.:
    • 1951408-58-4
    • Molecular Formula:
    • C20H17FN6O
    • Molecular Weight:
    • 376.4 g/mol
    Description
    EED Inhibitor MAK683 is an inhibitor of embryonic ectoderm development protein (EED) and allosteric inhibitor of polycomb repressive complex 2 (PRC2), with potential antineoplastic activity. Upon administration,...
  • Mal-amido-PEG2-NHS ester
    • Cat. No.:
    • B608807
    • CAS No.:
    • 955094-26-5
    • Molecular Formula:
    • C18H23N3O9
    • Molecular Weight:
    • 425.39
    Description
    Mal-amido-PEG2-NHS is a PEG derivative containing a maleimide group and an NHS ester. The hydrophilic PEG spacer increases solubility in aqueous media. The NHS ester can be used to label the primary amines (-NH2...
  • Mal-amido-PEG2-TFP ester
    • Cat. No.:
    • B608808
    • CAS No.:
    • Molecular Formula:
    • C20H20F4N2O7
    • Molecular Weight:
    • 476.4 g/mol
    Description
    Mal-amido-PEG2-TFP ester is a PEG Linker.
  • Mal-amido-PEG2-Val-Cit-PAB-PNP
    • Cat. No.:
    • B608809
    • CAS No.:
    • 2112738-13-1
    • Molecular Formula:
    • C39H50N8O14
    • Molecular Weight:
    • 854.9 g/mol
    Description
    Mal-amido-PEG2-Val-Cit-PAB-PNP is a linker for Antibody-Drug-Conjugation (ADC). The Val-Cit group will specifically be cleaved by catepsin B. Because this enzyme is only present in the lysosome, the ADC payload ...
  • Mal-amido-PEG4-acid
    • Cat. No.:
    • B608810
    • CAS No.:
    • 1263045-16-4
    • Molecular Formula:
    • C18H28N2O9
    • Molecular Weight:
    • 416.4 g/mol
    Description
    Mal-amido-PEG4-acid is a PEG derivative containing a maleimide group and a terminal carboxylic acid. The hydrophilic PEG spacer increases solubility in aqueous media. The terminal carboxylic acid can be reacted ...
© Copyright 2026 BenchChem. All Rights Reserved.